Cas no 2172208-29-4 (2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid)

• Product Name: 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid
• CAS No: 2172208-29-4
• MF: C₂₅H₂₃N₃O₇
• MW: 477.466026544571
• CID: 6106894
• PubChem ID: 165877395
• Update Time: 2025-06-09

2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid
• EN300-1482760
• 2172208-29-4
• 2-[2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)acetamido]acetic acid

• Inchi： 1S/C25H23N3O7/c29-22(26-13-23(30)31)12-27-24(32)21-10-9-15(35-21)11-28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,20H,11-14H2,(H,26,29)(H,27,32)(H,28,33)(H,30,31)
• InChI Key： QQAGOTCYIHWWSA-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(NCC(NCC(=O)O)=O)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.15360008g/mol
• Monoisotopic Mass: 477.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 147Ų

Additional information on 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid

Comprehensive Analysis of 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid (CAS No. 2172208-29-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid (CAS No. 2172208-29-4) has garnered significant attention due to its unique structural properties and potential applications. This molecule, often abbreviated as Fmoc-protected furan amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology.

The furan-2-yl moiety in this compound introduces a heterocyclic aromatic ring, which enhances its reactivity and compatibility with various biochemical processes. Researchers are particularly interested in its formamidoacetamidoacetic acid backbone, which offers versatility in designing novel peptidomimetics and bioactive molecules. With the growing demand for custom peptide synthesis and bioconjugation, this compound is increasingly sought after in academic and industrial labs.

One of the hottest topics in chemical research today is the development of targeted drug delivery systems and precision medicine. The Fmoc-protected derivative of 2172208-29-4 plays a crucial role in these advancements. Its ability to act as a linker molecule enables the conjugation of therapeutic peptides to nanoparticles or antibodies, facilitating targeted treatments for diseases like cancer and autoimmune disorders. This aligns with the rising trend of personalized therapeutics, a frequently searched term in scientific databases.

Another area where CAS No. 2172208-29-4 shines is in proteomics research. Scientists utilize this compound to modify peptides and proteins, enabling advanced studies in post-translational modifications (PTMs) and protein-protein interactions. Given the surge in interest around AI-driven drug discovery, this molecule’s compatibility with high-throughput screening platforms makes it invaluable for machine learning-assisted molecular design.

From a synthetic chemistry perspective, the stability of the Fmoc group under mild conditions allows for efficient deprotection without damaging sensitive functional groups. This feature is critical for green chemistry initiatives, another trending topic in the scientific community. The compound’s furan-based scaffold also opens doors to sustainable catalysis and biodegradable materials, addressing global concerns about environmental impact.

In summary, 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetamidoacetic acid (CAS No. 2172208-29-4) is a multifaceted compound with applications spanning peptide therapeutics, drug delivery, and biomaterials. Its relevance to cutting-edge research areas like AI-aided chemistry and sustainable science ensures its continued prominence in the years to come.